Cas no 30537-75-8 (4-propylpyrimidine)

• Product Name: 4-propylpyrimidine
• CAS No: 30537-75-8
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 916103
• PubChem ID: 18996562
• Update Time: 2025-05-20

4-propylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-propyl- (6CI,8CI,9CI)
• 4-propylpyrimidine
• 30537-75-8
• SCHEMBL805513
• EN300-1196603
• DTXSID601316113

• Inchi： 1S/C7H10N2/c1-2-3-7-4-5-8-6-9-7/h4-6H,2-3H2,1H3
• InChI Key： PLKFCWYWRJDCLF-UHFFFAOYSA-N
• SMILES： N1C=NC=CC=1CCC

Computed Properties

• Exact Mass: 122.084
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 25.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-propylpyrimidine

4-Propylpyrimidine: A Comprehensive Overview

The compound with CAS number 30537-75-8, commonly referred to as 4-propylpyrimidine, is a heterocyclic aromatic compound that has garnered significant attention in various scientific and industrial fields. This molecule belongs to the pyrimidine family, which is a class of organic compounds characterized by a six-membered ring consisting of four carbon atoms and two nitrogen atoms. The presence of the propyl group at the 4-position of the pyrimidine ring imparts unique chemical and physical properties to this compound, making it valuable for diverse applications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 4-propylpyrimidine. One such method involves the condensation of aldehydes with amidines or guanidines, followed by cyclization under specific conditions. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production. The compound's stability and reactivity make it an ideal candidate for use in pharmaceuticals, agrochemicals, and advanced materials.

In the field of pharmacology, 4-propylpyrimidine has been investigated for its potential as a drug lead. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to modulate cytokine production in vitro, suggesting its potential application in anti-inflammatory therapies. Furthermore, ongoing clinical trials are exploring its efficacy in treating chronic inflammatory conditions such as arthritis and dermatitis.

The application of 4-propylpyrimidine extends beyond pharmacology into materials science. Recent studies have demonstrated its utility as a precursor in the synthesis of advanced polymers and hybrid materials. For example, researchers at the University of California have developed a novel polymer system incorporating 4-propylpyrimidine derivatives that exhibit enhanced thermal stability and mechanical strength. These materials are being considered for use in high-performance electronics and aerospace applications.

In addition to its practical applications, 4-propylpyrimidine has become a subject of interest in fundamental research due to its unique electronic properties. Computational studies using density functional theory (DFT) have revealed that the molecule exhibits significant conjugation effects, which influence its optical and electronic characteristics. These findings have implications for its use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The environmental impact of 4-propylpyrimidine has also been a topic of recent research. Studies conducted by environmental scientists at Stanford University have assessed the biodegradability and toxicity of this compound under various conditions. Results indicate that under aerobic conditions, 4-propylpyrimidine undergoes rapid biodegradation, reducing its potential ecological footprint. These findings are crucial for regulatory agencies assessing the safety of this compound for industrial use.

In conclusion, CAS No. 30537-75-8, or 4-propylpyrimidine, stands as a versatile compound with applications spanning multiple disciplines. Its chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is anticipated that its role in various sectors will expand further in the coming years.